4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide

• IUPAC Name: 4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide
• InChI: InChI=1S/C11H14BrN3O3S/c12-9-2-1-7(19-9)5-14-11(17)15-3-4-18-8(6-15)10(13)16/h1-2,8H,3-6H2,(H2,13,16)(H,14,17)
• InChI Key: XCMBTCTWCBTNNK-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)NCC2=CC=C(S2)Br)C(=O)N
• Molecular Formula: C11H14BrN3O3S
• Molecular Weight: 348.22 g/mol

Description

4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide, also known as BMTM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMTM belongs to the class of morpholine-2,4-dicarboxamide derivatives and has been extensively studied for its biological and pharmacological properties.

Mechanism of Action

The exact mechanism of action of 4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide is not fully understood. However, it is believed to exert its biological effects by inhibiting various enzymes and signaling pathways involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide has been shown to exert several biochemical and physiological effects. It has been shown to inhibit the activity of matrix metalloproteinases, which are involved in tumor invasion and metastasis. 4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide also inhibits the production of pro-inflammatory cytokines, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide has several advantages for lab experiments. It is readily available and can be synthesized in high purity and yield. It also has a well-defined chemical structure, which makes it easy to study its biological effects. However, 4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide has some limitations as well. It is relatively expensive compared to other compounds, and its biological effects may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for research on 4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide. One potential application is in the development of new anticancer drugs. 4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide has shown promising results in inhibiting tumor growth and metastasis, and further research could lead to the development of more potent and selective anticancer agents. Another potential application is in the treatment of inflammatory diseases. 4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide has been shown to reduce inflammation in animal models, and further research could lead to the development of new anti-inflammatory drugs.

Synthesis Methods

The synthesis of 4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide involves the reaction of 5-bromothiophene-2-carboxylic acid with N-methylmorpholine and 1,1'-carbonyldiimidazole in the presence of a base. The reaction yields 4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide in high purity and yield.

Scientific Research Applications

4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, 4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide has been investigated for its antitumor and anti-inflammatory properties. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.